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Compound of Interest

Compound Name: Chlorimuron

Cat. No.: B1205186 Get Quote

This technical guide provides a comprehensive overview of the solubility of chlorimuron-ethyl

in various organic solvents and in water under different pH conditions. The information is

intended for researchers, scientists, and professionals in drug development and agricultural

sciences who require detailed knowledge of the physicochemical properties of this herbicide.

Introduction to Chlorimuron-ethyl
Chlorimuron-ethyl is a selective, post-emergence sulfonylurea herbicide used for the control of

broadleaf weeds in crops such as soybeans and peanuts.[1][2] Its efficacy and environmental

fate are significantly influenced by its solubility, which dictates its behavior in formulations, in

the soil, and its potential for leaching.[3][4] The active ingredient is the ethyl ester of

chlorimuron.[5]

Solubility of Chlorimuron-ethyl in Organic Solvents
Chlorimuron-ethyl exhibits a range of solubilities in organic solvents. This data is critical for

the development of stable and effective herbicide formulations. The following table summarizes

the available quantitative data on the solubility of chlorimuron-ethyl in various organic solvents

at 25 °C.
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Organic Solvent Solubility Unit Reference(s)

Acetone 71,000 ppm [2][6][7]

7.05 g/100 mL [8][9]

Acetonitrile 31,000 ppm [2][6][7]

3.10 g/100 mL [8][9]

Benzene 8,000 ppm [2][6][7]

0.815 g/100 mL [8][9]

Dichloromethane

(Methylene chloride)
153,000 ppm [2][6][7]

15.3 g/100 mL [8][9]

Ethyl acetate 2.36 g/100 mL [8][9]

Ethyl alcohol 0.392 g/100 mL [8][9]

n-Hexane 0.006 g/100 mL [8][9]

Methyl alcohol 0.740 g/100 mL [8][9]

Xylenes 0.283 g/100 mL [8][9]

DMSO 250 mg/mL [10]

Solubility of Chlorimuron-ethyl in Water
The aqueous solubility of chlorimuron-ethyl is highly dependent on the pH of the solution. As a

weak acid, its solubility increases significantly with an increase in pH. This property is crucial

for its herbicidal activity and its mobility in the soil.[3][11]
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pH Solubility Unit
Temperature
(°C)

Reference(s)

1.3 1.5 mg/L Not Specified [8]

1.9 1.5 mg/L Not Specified [8]

2.5 1.5 mg/L Not Specified [8]

4.2 4.1 mg/L Not Specified [8]

5.0 11 ppm (mg/L) Not Specified [2][6][7]

5.0 9.0 mg/L Not Specified [8]

5.8 99 mg/L Not Specified [8]

6.5 450 ppm (mg/L) Not Specified [2][6][7][8]

7.0 1,200 ppm (mg/L) 25 [2][6][7][8]

7.0 4.5 g/L Not Specified [3]

Experimental Protocols
Detailed experimental protocols for the determination of chlorimuron-ethyl solubility are not

extensively described in the available literature. However, standard methods such as the

shake-flask method or the saturation method followed by a suitable analytical technique like

High-Performance Liquid Chromatography (HPLC) are typically employed for such

measurements.[6]

A generalized workflow for determining herbicide solubility is presented below.
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Figure 1: Generalized workflow for determining the solubility of a herbicide.
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Factors Influencing Solubility
The solubility of chlorimuron-ethyl is influenced by several factors, with pH being the most

significant for its aqueous solubility.

Influencing Factors

Chlorimuron-ethyl
Solubility
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(Aqueous)

Temperature

Solvent Polarity

Click to download full resolution via product page

Figure 2: Key factors influencing the solubility of chlorimuron-ethyl.

As illustrated, the chemical nature of the solvent (polarity) and the temperature of the system

also play crucial roles in determining the extent to which chlorimuron-ethyl will dissolve.

Mechanism of Action and its Relation to Solubility
Chlorimuron-ethyl is an inhibitor of the enzyme acetolactate synthase (ALS), which is

essential for the biosynthesis of branched-chain amino acids in plants.[1][6] Its ability to be

absorbed by the roots and shoots and translocated within the plant is dependent on its

solubility in both aqueous (plant fluids) and lipid (cell membranes) environments.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1205186?utm_src=pdf-body
https://www.benchchem.com/product/b1205186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205186?utm_src=pdf-body
https://www.benchchem.com/product/b1205186?utm_src=pdf-body
https://www.benchchem.com/product/b1205186?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5421938_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorimuron-ethyl
https://www.cambridge.org/core/journals/weed-technology/article/abs/chlorimuronethyl-classic-a-new-broadleaf-postemergence-herbicide-in-soybean/D945E95DD3B4D25354B6F738EE6AE722
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorimuron-ethyl
(in formulation)

Solubilization in
Water (Spray Mix)

Solubility
dependent

Uptake by Plant
(Roots/Shoots)

Translocation in
Xylem/Phloem

Solubility
dependent

Inhibition of
Acetolactate Synthase (ALS)

Blocked Biosynthesis of
Branched-Chain Amino Acids

Cessation of Cell Division
and Plant Growth

Click to download full resolution via product page

Figure 3: Logical relationship between solubility and the herbicidal action of chlorimuron-
ethyl.
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Conclusion
This technical guide has summarized the available data on the solubility of chlorimuron-ethyl

in a range of organic solvents and water. The provided tables and diagrams offer a clear and

concise reference for scientists and researchers. The strong pH-dependent aqueous solubility

is a key characteristic of this herbicide, profoundly influencing its application, environmental

behavior, and biological activity. While specific experimental protocols for all cited data are not

readily available, the generalized workflow provides a standard framework for such

determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205186#solubility-of-chlorimuron-ethyl-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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